![molecular formula C14H18N2O2S2 B6211262 5-{[methyl(1-methylpyrrolidin-3-yl)amino]methyl}thieno[3,2-b]thiophene-2-carboxylic acid CAS No. 2742656-45-5](/img/no-structure.png)
5-{[methyl(1-methylpyrrolidin-3-yl)amino]methyl}thieno[3,2-b]thiophene-2-carboxylic acid
Overview
Description
5-{[methyl(1-methylpyrrolidin-3-yl)amino]methyl}thieno[3,2-b]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C14H18N2O2S2 and its molecular weight is 310.4. The purity is usually 95.
BenchChem offers high-quality 5-{[methyl(1-methylpyrrolidin-3-yl)amino]methyl}thieno[3,2-b]thiophene-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-{[methyl(1-methylpyrrolidin-3-yl)amino]methyl}thieno[3,2-b]thiophene-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-{[methyl(1-methylpyrrolidin-3-yl)amino]methyl}thieno[3,2-b]thiophene-2-carboxylic acid' involves the synthesis of the thieno[3,2-b]thiophene-2-carboxylic acid core followed by the introduction of the methyl(1-methylpyrrolidin-3-yl)amino)methyl group at the 5-position of the core.", "Starting Materials": [ "2-bromo-3-nitrothiophene", "methyl acrylate", "sodium hydride", "thionyl chloride", "methylamine", "1-methylpyrrolidin-3-amine", "triethylamine", "N,N-dimethylformamide", "acetic anhydride", "sodium bicarbonate", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-3-nitrothiophene by bromination of 3-nitrothiophene with bromine in acetic acid.", "Step 2: Reduction of 2-bromo-3-nitrothiophene to 2-bromo-3-aminthiophene using sodium hydride and methylamine in ethanol.", "Step 3: Synthesis of thieno[3,2-b]thiophene-2-carboxylic acid by cyclization of 2-bromo-3-aminthiophene with methyl acrylate in the presence of triethylamine and N,N-dimethylformamide.", "Step 4: Protection of the carboxylic acid group in thieno[3,2-b]thiophene-2-carboxylic acid using acetic anhydride and sodium bicarbonate.", "Step 5: Introduction of the methyl(1-methylpyrrolidin-3-yl)amino)methyl group at the 5-position of the protected thieno[3,2-b]thiophene-2-carboxylic acid using thionyl chloride and 1-methylpyrrolidin-3-amine in the presence of triethylamine.", "Step 6: Deprotection of the carboxylic acid group using hydrochloric acid and sodium bicarbonate.", "Step 7: Purification of the final product using column chromatography with a mixture of ethyl acetate and hexanes as the eluent." ] } | |
CAS RN |
2742656-45-5 |
Product Name |
5-{[methyl(1-methylpyrrolidin-3-yl)amino]methyl}thieno[3,2-b]thiophene-2-carboxylic acid |
Molecular Formula |
C14H18N2O2S2 |
Molecular Weight |
310.4 |
Purity |
95 |
Origin of Product |
United States |
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